Cas no 330190-50-6 (N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide)

• Product Name: N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide
• CAS No: 330190-50-6
• MF: C₁₈H₁₀Cl₂N₂O₄S
• MW: 421.254001140594
• CID: 5970558
• PubChem ID: 4413299
• Update Time: 2025-05-19

N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide
• N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-5-nitro-
• 330190-50-6
• AKOS001611696
• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-5-nitrothiophene-2-carboxamide
• Oprea1_288937
• EU-0004062
• F0325-0353
• SR-01000424531-1
• SR-01000424531

• Inchi： 1S/C18H10Cl2N2O4S/c19-10-5-6-14(21-18(24)15-7-8-16(27-15)22(25)26)12(9-10)17(23)11-3-1-2-4-13(11)20/h1-9H,(H,21,24)
• InChI Key： FUADWPTYTXLTOH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Cl)C=C2C(=O)C2=CC=CC=C2Cl)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 419.9738334g/mol
• Monoisotopic Mass: 419.9738334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.550±0.06 g/cm3(Predicted)
• Boiling Point: 548.1±50.0 °C(Predicted)
• pka: 10.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide

Research Briefing on N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide (CAS: 330190-50-6)

N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide (CAS: 330190-50-6) is a synthetic small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a nitrothiophene carboxamide moiety and a chlorobenzoylphenyl group, has been investigated for its biological activity and mechanism of action in various disease models.

Recent studies have focused on the compound's role as a modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. Preliminary data suggest that N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide exhibits inhibitory effects on key enzymes involved in cell proliferation and inflammation, making it a promising candidate for further drug development. Researchers have employed a combination of in vitro and in vivo assays to elucidate its pharmacological profile, including kinase inhibition assays and animal models of disease.

One of the most notable findings from recent research is the compound's ability to selectively target certain protein kinases while sparing others, which could reduce off-target effects and improve therapeutic efficacy. Structural-activity relationship (SAR) studies have been conducted to optimize the molecule's potency and selectivity, with modifications to the nitrothiophene and chlorobenzoyl groups showing significant impacts on its biological activity.

In addition to its potential as a therapeutic agent, N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide has also been explored as a chemical probe to study specific biological pathways. Its ability to interact with certain proteins has provided insights into the molecular mechanisms underlying disease processes, offering new avenues for drug discovery and target validation.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also investigating formulation strategies to enhance the compound's delivery and efficacy in vivo.

In conclusion, N-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitrothiophene-2-carboxamide (CAS: 330190-50-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties make it a valuable tool for both therapeutic development and biological research. Continued investigation into its mechanisms and optimization of its properties will be critical to unlocking its full potential in the clinic.